Cas no 2050-03-5 (p-tert-amylanisole)

• Product Name: p-tert-amylanisole
• CAS No: 2050-03-5
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 909882
• PubChem ID: 222069
• Update Time: 2025-04-19

p-tert-amylanisole Chemical and Physical Properties

Names and Identifiers

• p-tert-amylanisole
• SureCN3436081; Methyl-(4-tert.-pentyl-phenyl)-aether; p-tert-Amylphenyl methyl ether; Benzene,1-dimethylpropyl)-4-methoxy-; NSC7328; 4-tert-Pentyl-anisol; p-tert-Amylanisole; AC1Q2RX0; AC1Q56RX; 1-(1,1-dimethylpropyl)-4-methoxy-benzene; 4-tert-pentylanisole; 4-(tert-pentyl)anisole; 4-Methoxy-1-tert.-pentyl-benzol; 4-tert-pentyl-anisole; 4-(1,1-dimethylpropyl)-anisole;
• p-Tert-pentylanisole
• p-tert-Amylphenyl methyl ether
• NSC7328
• NSC-7328
• NSC403670
• 2050-03-5
• Benzene,1-dimethylpropyl)-4-methoxy-
• DTXSID70278431
• p-Methoxy-tert.-amyl-benzol
• SCHEMBL3436081
• NSC-403670
• 1-methoxy-4-tert-pentylbenzene
• AKOS024323792

• Inchi： 1S/C12H18O/c1-5-12(2,3)10-6-8-11(13-4)9-7-10/h6-9H,5H2,1-4H3
• InChI Key： BBKHJZSTQDGANW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.9436
• Boiling Point: 238°C (estimate)
• Refractive Index: 1.5039 (estimate)
• PSA: 9.23